Cas no 903342-53-0 (2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide
• CAS No: 903342-53-0
• MF: C₂₅H₂₃N₃O₃
• MW: 413.468425989151
• CID: 5494619
• Update Time: 2025-08-03

2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide

• Inchi： 1S/C25H23N3O3/c1-15-10-11-18(13-16(15)2)27-25(30)21-20-9-4-5-12-28(20)23(22(21)26)24(29)17-7-6-8-19(14-17)31-3/h4-14H,26H2,1-3H3,(H,27,30)
• InChI Key： MPFQCMLKAOCXMC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C)C(C)=C2)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=CC(OC)=C2)=C1N

Additional information on 2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide

Introduction to 2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide (CAS No. 903342-53-0) and Its Emerging Applications in Chemical Biology

2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide, identified by the chemical identifier CAS No. 903342-53-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the indolizine scaffold, a structural motif that is widely recognized for its biological activity and has been extensively explored in drug discovery efforts. The presence of multiple functional groups, including an amino group, a dimethylphenyl moiety, and a methoxybenzoyl substituent, contributes to the compound's diverse chemical interactions and biological properties.

The indolizine core of this molecule is particularly noteworthy, as it has been implicated in various biological processes and has served as a key structural component in numerous pharmacologically active agents. Indolizines are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for therapeutic development. The specific arrangement of substituents in 2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide enhances its potential to modulate these interactions, thereby opening up possibilities for applications in areas such as inflammation, neurodegeneration, and cancer.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the amino group and the dimethylphenyl ring play critical roles in mediating binding affinity and specificity. Additionally, the methoxybenzoyl moiety contributes to the compound's solubility and bioavailability, which are essential factors for its pharmacological efficacy. These insights have guided the optimization of synthetic routes to enhance the compound's overall potency and selectivity.

The synthesis of 2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and green chemistry principles has been explored to improve the sustainability of the synthetic process. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the indolizine core efficiently. These methodologies not only enhance synthetic efficiency but also minimize waste generation, aligning with the growing emphasis on environmentally friendly approaches in pharmaceutical research.

In vitro studies have demonstrated that 2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide exhibits promising biological activity across multiple disease models. Research has shown its potential as an inhibitor of certain kinases that are implicated in cancer progression. The compound's ability to disrupt aberrant signaling pathways by binding to these kinases suggests its therapeutic value in oncology. Furthermore, preliminary data indicate that it may also possess anti-inflammatory properties by modulating immune cell function. These findings underscore the compound's broad therapeutic potential and highlight its significance as a lead molecule for further drug development.

The development of novel drug candidates relies heavily on robust analytical techniques to characterize their chemical properties and assess their stability under various conditions. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are among the key analytical tools used in studying this compound. These techniques provide detailed information about its molecular structure, purity, and degradation products, which are crucial for ensuring its quality and safety before proceeding to clinical trials.

As research progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists continues to drive innovation in the field of chemical biology. The study of 2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide exemplifies how structural complexity can be leveraged to develop molecules with tailored biological activities. By integrating computational modeling with experimental validation, researchers are uncovering new mechanisms of action and identifying novel therapeutic targets. This synergistic approach holds great promise for accelerating the discovery of next-generation therapeutics.

The future prospects for 2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide include further optimization of its chemical structure to enhance its pharmacokinetic properties and reduce potential side effects. Additionally, exploring its efficacy in preclinical models will provide valuable insights into its potential as a drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications that benefit patients worldwide.

In conclusion,2-amino-N-(3,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide (CAS No. 903342-53-0) represents a compelling example of how structural complexity can be harnessed to develop molecules with significant therapeutic potential. Its unique pharmacophoric features make it a valuable tool for investigating biological processes and developing new treatments for various diseases. As research continues to uncover new applications for this compound, it is poised to play an important role in advancing our understanding of chemical biology and improving human health.